

Application Notes: Inhaled Bimosiamose via PARI LC Star Nebulizer

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Bimosiamose

CAS No.: 187269-40-5

Cat. No.: S521264

[Get Quote](#)

1. Compound and Mechanism of Action **Bimosiamose** (TBC1269) is a synthetic, small-molecule **pan-selectin antagonist** [1] [2]. It inhibits E-, P-, and L-selectins, blocking the initial tethering and rolling of leukocytes on the vascular endothelium, a primary step in the inflammatory cell recruitment cascade [3] [2]. This mechanism targets the underlying inflammation in conditions like asthma and COPD.

2. Delivery System and Rationale The **PARI LC Star** nebulizer was selected for clinical trials due to its ability to generate a small particle size, optimizing deposition in the lower airways [3] [4]. Its **breath-enhanced technology** minimizes medication waste during exhalation, improving delivery efficiency [4] [5].

3. Clinical Efficacy Summary Clinical trials demonstrated that nebulized **bimosiamose** has a favorable safety profile and provides anti-inflammatory effects.

- **Asthma:** A study in mild asthmatics showed that inhalation of 70 mg twice daily significantly attenuated the allergen-induced late asthmatic reaction (LAR) by 50.2% compared to placebo [1] [2].
- **COPD:** A 28-day study in COPD patients using 10 mg twice daily showed a significant reduction in sputum interleukin-8 (IL-8) concentration and macrophage count compared to placebo, indicating attenuation of airway inflammation [6].

4. Safety and Tolerability Inhalation of **bimosiamose** was well-tolerated in healthy subjects and patients. Phase I trials concluded that single and multiple inhalations of up to 70 mg twice daily were safe, with no severe adverse events reported. The systemic bioavailability after inhalation is low [3].

Detailed Experimental Protocols from Clinical Trials

The following tables summarize the key parameters from published studies.

Table 1: Protocol for Single-Dose (Trial Ia) and Multiple-Dose (Trial Ib) Studies in Healthy Subjects [3]

Parameter	Details
Study Design	Two randomized, double-blind, placebo-controlled Phase I trials.
Participants	Healthy males (Single-dose: n=48; Multiple-dose: n=32).

| **Dosing** | **Single-dose:** 2, 4, 8, 16, 35, 70, 105, 140 mg. **Multiple-dose:** 8, 35, 50, 70 mg twice daily for 7 days. | | **Nebulizer** | PARI LC Star [3]. | | **Formulation** | **Bimosiamose** disodium aqueous solution (100 mg/ml), diluted with 0.9% sodium chloride to a volume of 4 ml [3]. | | **Administration** | 4 ml of solution nebulized over a 15-minute period [3]. | | **Primary Assessments** | Adverse events, vital signs, ECG, clinical laboratory parameters, FEV1, nasopharyngeal examination [3]. |

Table 2: Protocol for Allergen-Challenge Study in Mild Asthmatics [1] [2]

Parameter	Details
Study Design	Randomized, double-blind, placebo-controlled, cross-over trial.
Participants	12 male subjects with mild, allergic asthma.
Treatment Regimen	70 mg bimosiamose or placebo, twice daily on Days 1-3, and a single 70 mg dose on the morning of Day 4.
Nebulizer	Not explicitly stated for this study, but the PARI LC Star was used in concurrent trials.
Allergen Challenge	Performed on Day 4 after the last drug inhalation.


Parameter	Details
Primary Endpoint	Maximum fall in FEV1 between 3 and 8 hours after allergen challenge (Late Asthmatic Response).

Table 3: Protocol for 28-Day Study in COPD Patients [6]

Parameter	Details
Study Design	Cross-over, double-blind, randomized, placebo-controlled, multi-center trial.
Participants	77 COPD patients (mean FEV1 57% predicted).
Treatment Regimen	10 mg bimosiamose or placebo, twice daily for 28 days, on top of standard therapy.
Nebulizer System	Breath-actuated Akita ² Apixneb nebulizer system.
Primary Assessments	Inflammatory parameters in induced sputum (cell counts, IL-8, MMP-9, MPO) and lung function at Day 28.

Practical Implementation Workflow

The diagram below illustrates the general workflow for administering inhaled **bimosiamose** based on the cited clinical protocols.



[Click to download full resolution via product page](#)

Critical Considerations for Protocol Development

- **Device Specificity:** The aerosol characteristics and performance are tied to the nebulizer. The PARI LC Star produces a Mass Median Diameter (MMD) of **3.1 μm** with a high respirable fraction of **78%**, which is crucial for reaching the lower airways [4]. Substituting the nebulizer would require re-validation of the delivery characteristics.
- **Dosing Clarity:** The available literature shows variations in the effective dose (e.g., 70 mg for asthma vs. 10 mg for COPD), which may be linked to the use of different nebulizer systems with varying efficiencies [6] [7]. The specific combination of dose, formulation, and device is a critical factor.
- **Stability and Compatibility:** The published protocols do not provide detailed data on the chemical stability of the **bimosiamose** solution under nebulization conditions or its physical compatibility with the nebulizer components over time. These parameters would be essential for a robust application protocol.

Conclusion

Historical clinical trials demonstrate that **bimosiamose** can be effectively and safely administered as an inhalation solution using the PARI LC Star nebulizer. The provided tables and workflow offer a foundational

template based on these studies. However, developing a current and comprehensive application protocol would require up-to-date data on drug formulation stability and device-specific performance validation.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Bimosiamose, an inhaled small-molecule pan-selectin ... [pubmed.ncbi.nlm.nih.gov]
2. Bimosiamose, an inhaled small-molecule pan-selectin ... [sciencedirect.com]
3. Tolerability and pharmacokinetics of inhaled bimosiamose ... [pmc.ncbi.nlm.nih.gov]
4. LC STAR® Reusable Nebulizer - PARI [pari.com]
5. Nebulizer Choice for Inhaled Colistin Treatment in Cystic ... [sciencedirect.com]
6. Inhaled pan-selectin antagonist Bimosiamose attenuates ... [pubmed.ncbi.nlm.nih.gov]
7. Phase 2 study of inhaled Bimosiamose produces positive ... [oindpnews.com]

To cite this document: Smolecule. [Application Notes: Inhaled Bimosiamose via PARI LC Star Nebulizer]. Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b521264#bimosiamose-administered-via-pari-lc-star-nebulizer>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com